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Compound of Interest

Compound Name: L-368,899 hydrochloride

Cat. No.: B10768341 Get Quote

L-368,899 Hydrochloride Technical Support
Center
Welcome to the technical support center for L-368,899 hydrochloride. This resource is

designed to assist researchers, scientists, and drug development professionals with common

questions and issues that may arise during the handling and use of this compound in

experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving L-368,899 hydrochloride?

A1: L-368,899 hydrochloride is soluble in both dimethyl sulfoxide (DMSO) and water.

Q2: What is the maximum solubility of L-368,899 hydrochloride in these solvents?

A2: The maximum reported solubility is approximately 100 mM in both DMSO and water. For

more detailed solubility data, please refer to the table below.

Q3: Are there any special considerations when preparing aqueous solutions?

A3: Yes, it is recommended not to store aqueous solutions for more than one day. For long-

term storage, it is advisable to prepare stock solutions in DMSO. If you are using water as the
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solvent for your stock solution, it should be diluted to the working concentration, filter-sterilized

using a 0.22 μm filter, and used promptly.

Q4: How should I store the solid compound and prepared stock solutions?

A4: The solid powder should be stored at -20°C for long-term stability (up to 3 years). Prepared

stock solutions in DMSO can be stored at -80°C for up to two years or at -20°C for up to one

year. To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into smaller, single-use volumes.

Solubility Data

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

DMSO 100 - 169.14 mM ~100 mg/mL

Sonication may be

required to achieve

complete dissolution.

Water 100 mM ~5 mg/mL

Sonication and gentle

warming (up to 60°C)

may be necessary.

Aqueous solutions are

not recommended for

long-term storage.

Troubleshooting Guide
Problem: The compound is not fully dissolving in the solvent.

Solution Workflow:
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Compound not dissolving

Is the solvent fresh and high-purity?

Use fresh, anhydrous DMSO or high-purity water.

No

Have you tried sonication?

Yes

Sonicate the solution for 10-15 minutes.

No

Is the compound still not dissolved? (for aqueous solutions)

Yes

Gently warm the solution to 60°C with stirring.

Yes

Is the desired concentration too high?

No

Prepare a more dilute solution and re-attempt.

Yes

Dissolution successful

No

Click to download full resolution via product page

Troubleshooting workflow for dissolving L-368,899 hydrochloride.
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Problem: The prepared solution appears cloudy or has precipitates after storage.

Possible Cause: The compound may have come out of solution, especially if stored at a

lower temperature than it was prepared at, or if the storage duration has exceeded

recommendations. Aqueous solutions are particularly prone to this.

Solution:

Gently warm the solution and sonicate to try and redissolve the precipitate.

If the precipitate does not dissolve, it may indicate degradation or contamination. It is

recommended to prepare a fresh stock solution.

To avoid this in the future, ensure stock solutions are aliquoted and stored correctly. Avoid

repeated freeze-thaw cycles.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Weighing the Compound: Accurately weigh the required amount of L-368,899
hydrochloride powder. For example, to prepare 1 mL of a 10 mM solution (assuming a

molecular weight of 591.23 g/mol ), you would need 5.91 mg.

Solvent Addition: Add the calculated amount of high-purity, anhydrous DMSO to the vial

containing the compound.

Dissolution: Vortex the solution briefly. If the compound is not fully dissolved, place the vial in

an ultrasonic bath for 10-15 minutes.

Storage: Once fully dissolved, aliquot the stock solution into single-use vials and store at

-20°C or -80°C.

Preparation of an In Vivo Formulation
For in vivo experiments, a common formulation involves a co-solvent system. An example

protocol is provided below.
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Prepare a Concentrated Stock: Prepare a concentrated stock solution of L-368,899
hydrochloride in DMSO (e.g., 50 mg/mL).

Co-solvent Mixture: In a sterile tube, sequentially add the following, ensuring the solution is

clear after each addition:

10% DMSO (from your concentrated stock)

40% PEG300

5% Tween 80

45% Saline

Final Concentration: This will result in a final concentration of 5 mg/mL. It is recommended to

prepare this formulation fresh on the day of use. If precipitation occurs during preparation,

gentle heating and/or sonication can be used to aid dissolution.

Preparation of In Vivo Formulation

Prepare concentrated
L-368,899 HCl stock in DMSO

Add 40% PEG300
and mix

Add 5% Tween 80
and mix

Add 45% Saline
and mix

Final Formulation
(5 mg/mL)

Click to download full resolution via product page

Workflow for preparing an in vivo formulation.

To cite this document: BenchChem. [L-368,899 hydrochloride solubility in water and DMSO].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10768341#l-368-899-hydrochloride-solubility-in-
water-and-dmso]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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